2-[[6-(4-fluorophenyl)-3-(2-methylphenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide

• IUPAC Name: 2-[[6-(4-fluorophenyl)-3-(2-methylphenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide
• InChI: InChI=1S/C27H21FN4O3S3/c1-16-6-3-4-9-21(16)32-24-23(38-27(32)36)25(34)31(19-12-10-17(28)11-13-19)26(30-24)37-15-22(33)29-18-7-5-8-20(14-18)35-2/h3-14H,15H2,1-2H3,(H,29,33)
• InChI Key: PNJGMRUEPKQFMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C3=C(C(=O)N(C(=N3)SCC(=O)NC4=CC(=CC=C4)OC)C5=CC=C(C=C5)F)SC2=S
• Molecular Formula: C27H21FN4O3S3
• Molecular Weight: 564.7 g/mol
• CAS No.: 422298-53-1

Description

2-[[6-(4-fluorophenyl)-3-(2-methylphenyl)-7-oxo-2-sulfanylidene-[1,3]thiazolo[4,5-d]pyrimidin-5-yl]sulfanyl]-N-(3-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C27H21FN4O3S3 and its molecular weight is 564.67. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antitumor Activities

Thiazoles and their fused derivatives, such as those related to the compound , have been synthesized and tested for antimicrobial activity against bacterial and fungal strains. These studies found that some newly synthesized derivatives exhibit significant in vitro antimicrobial activity, highlighting their potential as antimicrobial agents (Wardkhan et al., 2008). Additionally, thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives have been evaluated for antitumor activity, with some compounds displaying potent anticancer effects comparable to doxorubicin on various human cancer cell lines (Hafez & El-Gazzar, 2017).

Molecular Structure and Interactions

The molecular structure and interactions of related compounds have been studied through crystallography and NBO analysis. These studies provide insight into the geometric conformation and hydrogen bonding, aiding in the understanding of their biochemical activities and potential drug likeness properties. For instance, the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides have been detailed, revealing folded conformations and intramolecular hydrogen bonding (Subasri et al., 2016).

Drug Likeness and Molecular Docking

Certain derivatives have been investigated for their drug likeness and molecular docking against specific targets like SARS-CoV-2 protein. Quantum chemical insight into molecular structure, NBO analysis of hydrogen-bonded interactions, and spectroscopic studies have been conducted to assess their antiviral potency, providing a comprehensive understanding of their pharmacokinetic properties and potential as antiviral agents (Mary et al., 2020).